3-Chloro-1-(4-fluorophenyl)-2-methylpropan-1-one

• CAS RN: 58472-46-1
• Molecular Formula: C10H10ClFO
• Molecular Weight: 200.64 g/mol
• IUPAC Name: 3-chloro-1-(4-fluorophenyl)-2-methylpropan-1-one
• InChI: InChI=1S/C10H10ClFO/c1-7(6-11)10(13)8-2-4-9(12)5-3-8/h2-5,7H,6H2,1H3
• InChI Key: QHOOFLZXXFRSQL-UHFFFAOYSA-N
• Canonical SMILES: CC(CCl)C(=O)C1=CC=C(C=C1)F

Description

3-Chloro-1-(4-fluorophenyl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C10H10ClFO and its molecular weight is 200.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 22.7 g. (0.17 mole) of anhydrous aluminum chloride and 9.6 g. (0.10 mole) of fluorobenzene is added 14.1 g. (0.10 mole) of β-chloroisobutyrylchloride over 30 minutes at 20°-25°C. The mixture is aged for 30 minutes at 20°-25°C and then quenched in ice. The product is extracted into hexane. The hexane layer is dried over anhydrous sodium sulfate and concentrated in vacuo to give 3-chloro-4'-fluoro-2-methylpropiophenone.